Cas no 1465524-95-1 (4-(1-phenyl-1H-pyrazol-4-yl)butan-2-amine)

• Product Name: 4-(1-phenyl-1H-pyrazol-4-yl)butan-2-amine
• CAS No: 1465524-95-1
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5600625
• PubChem ID: 65918774
• Update Time: 2025-05-22

4-(1-phenyl-1H-pyrazol-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanamine, α-methyl-1-phenyl-
• 4-(1-Phenyl-1h-pyrazol-4-yl)butan-2-amine
• CS-0276583
• 1465524-95-1
• EN300-1870232
• AKOS015260440
• 4-(1-phenyl-1H-pyrazol-4-yl)butan-2-amine

• Inchi： 1S/C13H17N3/c1-11(14)7-8-12-9-15-16(10-12)13-5-3-2-4-6-13/h2-6,9-11H,7-8,14H2,1H3
• InChI Key： HWBIKESHHDNSFP-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C2C=CC=CC=2)C=1)CC(N)C

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 348.5±25.0 °C(Predicted)
• pka: 10.47±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(1-phenyl-1H-pyrazol-4-yl)butan-2-amine

4-(1-phenyl-1H-pyrazol-4-yl)butan-2-amine (CAS No: 1465524-95-1)

4-(1-phenyl-1H-pyrazol-4-yl)butan-2-amine is a versatile organic compound with the CAS registry number 1465524-95-1. This compound belongs to the class of amines and features a unique structure that combines a pyrazole ring with an aromatic phenyl group and a butanamine backbone. The molecule's structure is characterized by the presence of a pyrazole ring, which is a five-membered heterocyclic aromatic compound containing two nitrogen atoms at positions 1 and 3. The phenyl group attached to the pyrazole ring adds to the compound's aromaticity and potential for conjugation, while the butanamine backbone introduces an amine functional group at position 2 of the butane chain.

The synthesis of 4-(1-phenyl-1H-pyrazol-4-yl)butan-2-amine typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications. The compound's structure allows for various modifications, such as substituent additions on the phenyl ring or the butane chain, which can further enhance its properties for specific applications.

One of the most promising applications of 4-(1-phencylpyrazol)butanamine lies in its potential as a precursor or intermediate in drug discovery. The pyrazole ring is known for its ability to act as a bioisostere or mimic other heterocycles, making it valuable in medicinal chemistry. Recent studies have explored its role in inhibiting certain enzymes or receptors, which could lead to novel therapeutic agents for conditions such as inflammation, cancer, or neurodegenerative diseases.

In addition to its pharmaceutical potential, 4-(phencylpyrazol)butanamine has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis or as a ligand in coordination polymers. Researchers have also investigated its electronic properties, which could be harnessed in organic electronics or optoelectronic devices.

The compound's toxicity profile has been a subject of recent interest due to its potential use in biological systems. Studies have indicated that phencylpyrazolbutanamine exhibits low acute toxicity in experimental models, suggesting it may be safe for use in certain applications. However, further research is needed to fully understand its long-term effects and bioaccumulation potential.

In conclusion, 4-(phencylpyrazol)butanamine (CAS No: 146552495) is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.